Cas no 941880-34-8 (2-(4-methoxybenzamido)-N-(thiophen-2-yl)methyl-4H,5H,6H-cyclopentad1,3thiazole-4-carboxamide)

• Product Name: 2-(4-methoxybenzamido)-N-(thiophen-2-yl)methyl-4H,5H,6H-cyclopentad1,3thiazole-4-carboxamide
• CAS No: 941880-34-8
• MF: C₂₀H₁₉N₃O₃S₂
• MW: 413.513161897659
• CID: 6467432
• Update Time: 2025-05-19

2-(4-methoxybenzamido)-N-(thiophen-2-yl)methyl-4H,5H,6H-cyclopentad1,3thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxybenzamido)-N-(thiophen-2-yl)methyl-4H,5H,6H-cyclopentad1,3thiazole-4-carboxamide
• 2-[(4-methoxybenzoyl)amino]-N-(thiophen-2-ylmethyl)-5,6-dihydro-4H-cyclopenta[d][1,3]thiazole-4-carboxamide

• Inchi： 1S/C20H19N3O3S2/c1-26-13-6-4-12(5-7-13)18(24)23-20-22-17-15(8-9-16(17)28-20)19(25)21-11-14-3-2-10-27-14/h2-7,10,15H,8-9,11H2,1H3,(H,21,25)(H,22,23,24)
• InChI Key： GQWLJWVHHKDUIN-UHFFFAOYSA-N
• SMILES： S1C2CCC(C(NCC3SC=CC=3)=O)C=2N=C1NC(=O)C1=CC=C(OC)C=C1

Additional information on 2-(4-methoxybenzamido)-N-(thiophen-2-yl)methyl-4H,5H,6H-cyclopentad1,3thiazole-4-carboxamide

Introduction to 2-(4-methoxybenzamido)-N-(thiophen-2-yl)methyl-4H,5H,6H-cyclopentad1,3thiazole-4-carboxamide (CAS No. 941880-34-8)

Compound 2-(4-methoxybenzamido)-N-(thiophen-2-yl)methyl-4H,5H,6H-cyclopentad1,3thiazole-4-carboxamide, identified by its CAS number 941880-34-8, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure combines several pharmacophoric elements that have garnered attention for their potential in drug discovery and development. The compound's framework integrates a benzamido group, a thiophene ring, and a cyclopentadithiazole core, each contributing unique properties that make it a promising candidate for further investigation.

The benzamido moiety, specifically the 4-methoxybenzamido part of the molecule, is known for its ability to interact with biological targets in a manner that can modulate enzyme activity and receptor binding. This feature has been extensively studied in the development of bioactive molecules targeting various therapeutic areas. The methoxy group at the para position enhances the lipophilicity of the benzamido group, which can be crucial for membrane permeability and bioavailability of potential drugs.

The incorporation of a thiophen-2-ylmethyl group into the structure introduces additional complexity and functionality. Thiophenes are heterocyclic compounds that have been widely explored for their pharmacological properties. They exhibit diverse biological activities, including anti-inflammatory, antimicrobial, and antitumor effects. The thiophenyl ring in this compound can participate in hydrogen bonding and hydrophobic interactions with biological targets, enhancing the compound's binding affinity and selectivity.

The core structure of the compound is a 4H,5H,6H-cyclopentad1,3thiazole, which is a fused bicyclic system containing sulfur atoms. This type of scaffold has shown significant promise in medicinal chemistry due to its ability to mimic natural products and exhibit unique biological activities. Cyclopentadithiazoles have been reported to possess properties such as kinase inhibition and anti-proliferative effects, making them valuable scaffolds for drug discovery.

The carboxamide functional group at the 4-position of the cyclopentadithiazole ring further enhances the compound's potential as a pharmacological agent. Carboxamides are known to be versatile pharmacophores that can interact with biological targets through hydrogen bonding and other non-covalent interactions. This functional group can also influence the solubility and metabolic stability of the compound, which are critical factors in drug development.

Recent research has highlighted the importance of multifunctional compounds that can target multiple pathways or receptors simultaneously. The combination of the benzamido, thiophene, and cyclopentadithiazole moieties in 2-(4-methoxybenzamido)-N-(thiophen-2-yl)methyl-4H,5H,6H-cyclopentad1,3thiazole-4-carboxamide suggests that it may possess such multifunctional properties. This could make it an effective candidate for treating complex diseases that involve multiple pathological mechanisms.

In vitro studies have begun to explore the biological activity of this compound. Initial assays have shown promising results in terms of inhibitory effects on certain enzymes and receptors relevant to inflammation and cancer. The benzamido group has been found to interact with proteases involved in inflammatory pathways, while the thiophene ring demonstrates potential as an antagonist for specific receptors overexpressed in tumor cells.

The cyclopentadithiazole core has shown unique interactions with kinase enzymes, which are often implicated in cancer progression. By inhibiting these kinases, the compound may disrupt signaling pathways that drive tumor growth and metastasis. These findings are particularly intriguing given the increasing emphasis on targeted therapy in oncology.

Further investigations are ongoing to fully elucidate the mechanism of action of this compound. Detailed structural biology studies using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to understand how it interacts with its biological targets at the atomic level. These studies will provide critical insights into optimizing the compound's potency and selectivity.

The development of novel synthetic methodologies is also a key focus area for researchers working with this compound. Efficient synthetic routes will be essential for scaling up production while maintaining high purity standards necessary for preclinical and clinical studies. Advances in synthetic chemistry will enable faster screening of analogs and modifications to enhance pharmacological properties.

The potential therapeutic applications of 2-(4-methoxybenzamido)-N-(thiophen-2-yl)methyl-4H,5H,6H-cyclopentad1,3thiazole-4-carboxamide are broadening as more data becomes available. Initial findings suggest its utility in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease by modulating inflammatory cytokine production. Additionally, its anti-cancer properties make it a candidate for developing new treatments against various types of cancer.

The compound's unique structural features also open up possibilities for combination therapy approaches. By pairing it with other drugs that target different pathways or receptors, synergistic effects could be achieved, leading to more effective treatment regimens with potentially reduced side effects.

In conclusion, 2-(4-methoxybenzamido)-N-(thiophen-2-yl)methyl-4H,5H,6H-cyclopentad1,3thiazole-4-carboxamide (CAS No. 941880-34-8) is a structurally complex and multifunctional compound with significant potential in pharmaceutical applications. Its combination of known pharmacophoric elements makes it an attractive candidate for further development into novel therapeutic agents targeting inflammation and cancer. Ongoing research aims to fully characterize its biological activity and optimize its pharmacological properties for clinical use.